Cas no 81195-14-4 (Phosphonium,[(diphenylphosphino)methyl](3-methyl-2-buten-1-yl)diphenyl-, chloride (1:1))

• Product Name: Phosphonium,[(diphenylphosphino)methyl](3-methyl-2-buten-1-yl)diphenyl-, chloride (1:1)
• CAS No: 81195-14-4
• MF: C₃₀H₃₁ClP₂
• MW: 488.967668771744
• CID: 733087
• PubChem ID: 24199539
• Update Time: 2025-04-19

Phosphonium,[(diphenylphosphino)methyl](3-methyl-2-buten-1-yl)diphenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,[(diphenylphosphino)methyl](3-methyl-2-buten-1-yl)diphenyl-, chloride (1:1)
• diphenylphosphanylmethyl-(3-methylbut-2-enyl)-diphenylphosphanium,chloride
• NSC333159
• DTXSID50639288
• 81195-14-4
• NSC-333159
• [(Diphenylphosphanyl)methyl](3-methylbut-2-en-1-yl)diphenylphosphanium chloride

• Inchi： 1S/C30H31P2.ClH/c1-26(2)23-24-32(29-19-11-5-12-20-29,30-21-13-6-14-22-30)25-31(27-15-7-3-8-16-27)28-17-9-4-10-18-28;/h3-23H,24-25H2,1-2H3;1H/q+1;/p-1
• InChI Key： RUIYUWDSNKTYQO-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C/C=C(\C)/C)CP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 488.158952
• Monoisotopic Mass: 488.158952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.18000
• LogP: 3.71560